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Compound of Interest

Compound Name: N,N-Dimethyltriisopropylsilylamine

Cat. No.: B063685

For researchers, scientists, and drug development professionals working with N,N-
Dimethyltriisopropylsilylamine (CAS 181231-66-3), a thorough understanding of its safe
handling, necessary personal protective equipment (PPE), and proper disposal is paramount.
While a comprehensive Safety Data Sheet (SDS) for this specific compound is not readily
available, by examining data from suppliers and analogous silylamine compounds, a robust
safety protocol can be established to ensure laboratory safety and operational integrity.

Immediate Safety and Handling Protocol

N,N-Dimethyltriisopropylsilylamine is classified as an irritant, posing a risk to the eyes, skin,
and respiratory system.[1][2] All handling of this chemical should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[3] It
is crucial to prevent contact with skin and eyes through the use of appropriate personal
protective equipment.

Key Physical and Chemical Properties:
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Property Value Source
CAS Number 181231-66-3 [1][2][4]
Molecular Formula C11H27NSi [1][2]114]
Molecular Weight 201.42 g/mol [1112]14]
Appearance Solid [1]
Melting Point 27-30 °C [1][2]
Boiling Point 76-78 °C @ 8 mm Hg [1112]
Flash Point 67 °C [1]
Density 0.833 g/mL at 25 °C [1][2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential when handling N,N-

Dimethyltriisopropylsilylamine to protect against potential hazards. The following table

summarizes the recommended PPE for various tasks.

. Hand Body Respiratory
Task Eye Protection . . .
Protection Protection Protection
o Chemical safety o o ]
Weighing and Nitrile or Required if not in
goggles or a face Lab coat.
Transfer ) neoprene gloves. a fume hood.
shield.
] Chemical safety o Chemical- Work in a
Reactions and Nitrile or ) -~ )
goggles and a resistant apron certified chemical
Work-up ] neoprene gloves.
face shield. over a lab coat. fume hood.
) o ) Air-purifying
Chemical safety Heavy-duty nitrile  Chemical- ] i
) ) ) respirator with
Spill Cleanup goggles and a or neoprene resistant suit or )
. appropriate
face shield. gloves. coveralls. ]
cartridges.
© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.lookchem.com/casno181231-66-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1499351.htm
https://www.hxchem.net/dictionarye/181231-66-3.html
https://www.lookchem.com/casno181231-66-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1499351.htm
https://www.hxchem.net/dictionarye/181231-66-3.html
https://www.lookchem.com/casno181231-66-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1499351.htm
https://www.hxchem.net/dictionarye/181231-66-3.html
https://www.lookchem.com/casno181231-66-3.html
https://www.lookchem.com/casno181231-66-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1499351.htm
https://www.lookchem.com/casno181231-66-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1499351.htm
https://www.lookchem.com/casno181231-66-3.html
https://www.lookchem.com/casno181231-66-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1499351.htm
https://www.benchchem.com/product/b063685?utm_src=pdf-body
https://www.benchchem.com/product/b063685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational and Disposal Plans

Storage: Store N,N-Dimethyltriisopropylsilylamine in a tightly sealed container in a cool, dry,
and well-ventilated area away from incompatible materials such as strong oxidizing agents,
acids, and bases.[3][5]

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.
Wearing the appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,
or earth. Collect the absorbed material into a suitable, labeled container for disposal. Do not
allow the chemical to enter drains or waterways.

Disposal: Dispose of N,N-Dimethyltriisopropylsilylamine and any contaminated materials as
hazardous waste in accordance with all local, state, and federal regulations. Contact a licensed
professional waste disposal service to ensure proper disposal.

Logical Workflow for Handling

The following diagram illustrates a safe and logical workflow for handling N,N-
Dimethyltriisopropylsilylamine from receipt to disposal.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b063685?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/D1814_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/387649
https://www.benchchem.com/product/b063685?utm_src=pdf-body
https://www.benchchem.com/product/b063685?utm_src=pdf-body
https://www.benchchem.com/product/b063685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing
Geceiving and Inspectior)

Secure Storage
(Cool, Dry, Ventilated)
Pre-Use Preparation
(Review SDS, Don PPE)

:

Handling in Fume Hood
(Weighing, Transfer, Reaction)

:

Post-Use Decontamination
(Clean Glassware and Surfaces)

:

Waste Collection
(Segregated and Labeled Containers)

Waste Disposal
(Licensed Professional Service)

Click to download full resolution via product page

Safe handling workflow for N,N-Dimethyltriisopropylsilylamine.

By adhering to these safety protocols and operational plans, researchers can minimize risks
and ensure a safe laboratory environment when working with N,N-
Dimethyltriisopropylsilylamine. Always consult with your institution's environmental health
and safety department for specific guidance and requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimethyltriisopropylsilylamine: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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